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Compound Name: Artanomaloide

Cat. No.: B15295185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Artanomaloide is a natural product identified under the CAS Number 112823-41-3.[1] This

sesquiterpenoid compound was first isolated from the aerial parts of Artemisia selengensis.[2]

[3] As a member of the Compositae family, this plant is a source of various bioactive molecules.

[3] Artanomaloide is of interest to the scientific community for its potential biological activities.

This document provides a comprehensive overview of its known properties, experimental data,

and biological context.

Physicochemical Properties
Artanomaloide is a solid, powder-like substance at room temperature.[2][4] Its chemical

formula is C32H36O8, with a molecular weight of 548.63 g/mol .[4][5][6] The purity of

commercially available Artanomaloide is typically around 98%.[4][7]
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Property Value Source

CAS Number 112823-41-3 [1][2][5][8][9]

Molecular Formula C32H36O8 [2][4][5][6]

Molecular Weight 548.63 g/mol [4][5][6]

Appearance Powder [2]

Melting Point 165-169 °C [5]

Boiling Point 760.5±60.0 °C (Predicted) [5]

Purity ≥97% (HPLC) [10]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage Desiccate at -20°C [2]

Biological Activity
Initial research has demonstrated that Artanomaloide possesses inhibitory activity against

Interleukin-6 (IL-6).[2] IL-6 is a pleiotropic cytokine with a central role in inflammation and

immune regulation. Dysregulation of IL-6 signaling is implicated in various inflammatory

diseases and cancers.

Experimental Protocol: IL-6 Inhibitory Activity Assay
The following is a generalized protocol based on common methodologies for assessing IL-6

inhibition.

Objective: To determine the in vitro inhibitory effect of Artanomaloide on the production of IL-6

in a cellular model.

Materials:

Lipopolysaccharide (LPS)
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RAW 264.7 murine macrophage cell line

DMEM (Dulbecco's Modified Eagle Medium)

FBS (Fetal Bovine Serum)

Penicillin-Streptomycin solution

Artanomaloide

ELISA (Enzyme-Linked Immunosorbent Assay) kit for murine IL-6

96-well cell culture plates

Procedure:

Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and

allowed to adhere overnight.

Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Artanomaloide. A vehicle control (e.g., DMSO) is also included.

Stimulation: After a 1-hour pre-treatment with Artanomaloide, cells are stimulated with LPS

(1 µg/mL) to induce IL-6 production. A negative control group without LPS stimulation is also

maintained.

Incubation: The plates are incubated for 24 hours.

Supernatant Collection: After incubation, the cell culture supernatants are collected.

ELISA: The concentration of IL-6 in the supernatants is quantified using a murine IL-6 ELISA

kit, following the manufacturer's instructions.

Data Analysis: The percentage of IL-6 inhibition is calculated relative to the LPS-stimulated

vehicle control. The IC50 value (the concentration of Artanomaloide that inhibits 50% of IL-6
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production) is determined.

Signaling Pathway
The inhibitory effect of Artanomaloide on IL-6 suggests its potential interaction with

inflammatory signaling pathways. A common pathway leading to IL-6 production involves the

activation of transcription factors like NF-κB.

Caption: Postulated inhibitory pathway of Artanomaloide on LPS-induced IL-6 production.

Experimental and Logical Workflows
Natural Product Isolation and Identification
The discovery of Artanomaloide follows a standard workflow in natural product chemistry.
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(Aerial Parts)
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(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC

Pure Artanomaloide

Structure Elucidation
(NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation and identification of Artanomaloide.

Conclusion
Artanomaloide is a sesquiterpenoid with demonstrated in vitro anti-inflammatory properties

through the inhibition of IL-6. Its well-defined chemical structure and physicochemical

properties provide a solid foundation for further investigation. The experimental protocols and

workflows outlined in this guide offer a framework for future research into its mechanism of
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action, potential therapeutic applications, and structure-activity relationships. As research

continues, Artanomaloide may emerge as a valuable lead compound in the development of

novel anti-inflammatory agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. Artanomaloide | CAS:112823-41-3 | Sesquiterpenoids | High Purity | Manufacturer
BioCrick [biocrick.com]

3. medchemexpress.com [medchemexpress.com]

4. cymitquimica.com [cymitquimica.com]

5. Artanomaloide CAS#: 112823-41-3 [m.chemicalbook.com]

6. Page loading... [guidechem.com]

7. cymitquimica.com [cymitquimica.com]

8. 112823-41-3(Spiro[azuleno[4,5-b]furan-3(2H),10'-[4H-6a,9]ethanoazuleno[4,5-
b]furan]-2,2',7(3'H,3aH)-trione,4-(acetyloxy)-3'a,4,5,5',6',9',9a,9'a,9b,9'b-decahydro-6'-
hydroxy-6,6',9,9'-tetramethyl-3'-methylene-,
(3R,3aR,3'aS,4S,6'R,6'aS,9'S,9aS,9'aS,9bR,9'bS)- (9CI)) | Kuujia.com [it.kuujia.com]

9. a2bchem.com [a2bchem.com]

10. Artanomaloide [myskinrecipes.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Artanomaloide (CAS
112823-41-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295185#artanomaloide-cas-112823-41-3-
properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15295185?utm_src=pdf-body
https://www.benchchem.com/product/b15295185?utm_src=pdf-custom-synthesis
https://cymitquimica.com/es/productos/TM-TN6286/artanomaloide/
https://www.biocrick.com/Artanomaloide-BCN9728.html
https://www.biocrick.com/Artanomaloide-BCN9728.html
https://www.medchemexpress.com/artanomaloide.html
https://cymitquimica.com/products/TM-TN6286/112823-41-3/artanomaloide/
https://m.chemicalbook.com/ProductChemicalPropertiesCB78058116_EN.htm
https://www.guidechem.com/product/search_C32H36O8_w-formula-p1.html
https://cymitquimica.com/categories/604/inhibitors/?srsltid=AfmBOoqPYxitj0LfO29cO42D7rdXK_iQXdbLox4OOJIO0VmQO6gnq6Np&items=50&page=2
https://it.kuujia.com/cas-112823-41-3.html
https://it.kuujia.com/cas-112823-41-3.html
https://it.kuujia.com/cas-112823-41-3.html
https://it.kuujia.com/cas-112823-41-3.html
https://www.a2bchem.com/112823-41-3.html
https://www.myskinrecipes.com/shop/en/anti-inflammatory-natural-products/137961-artanomaloide.html
https://www.benchchem.com/product/b15295185#artanomaloide-cas-112823-41-3-properties
https://www.benchchem.com/product/b15295185#artanomaloide-cas-112823-41-3-properties
https://www.benchchem.com/product/b15295185#artanomaloide-cas-112823-41-3-properties
https://www.benchchem.com/product/b15295185#artanomaloide-cas-112823-41-3-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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